3-Allylthio-5-chloro-1,2,4-thiadiazole

• Molecular Formula: C5H5ClN2S2
• Molecular Weight: 192.7 g/mol
• IUPAC Name: 5-chloro-3-prop-2-enylsulfanyl-1,2,4-thiadiazole
• InChI: InChI=1S/C5H5ClN2S2/c1-2-3-9-5-7-4(6)10-8-5/h2H,1,3H2
• InChI Key: VUMWESOQHIDGTO-UHFFFAOYSA-N
• Canonical SMILES: C=CCSC1=NSC(=N1)Cl

Description

3-Allylthio-5-chloro-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C5H5ClN2S2 and its molecular weight is 192.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of water, 9.33 g of allylisothiourea hydrochloride and 8.82 g of perchloromethylmercaptan were added, followed the solution of 7.58 g of sodium hydroxide dissolved to 50 ml of water was added dropwise at about 0° C., followed by stirring for 4 hours. Then, t-butylmethylether was added to the reaction mixture, and extracted. The organic layer was dried by anhydrous sodium salfate, and concentrated. The residue obtaind was subjected to silica gel column chromatography to obtain 3.6 g of 3-allylthio-5-chloro-1,2,4-thiadiazole.